4-Bromo-2,6-dibromo-2,5-cyclohexadiene-1-one

• CAS No.: 64693-24-9
• Molecular Formula: C6H2Br3NO
• Molecular Weight: 343.80 g/mol
• IUPAC Name: 2,6-dibromo-4-bromoiminocyclohexa-2,5-dien-1-one
• InChI: InChI=1S/C6H2Br3NO/c7-4-1-3(10-9)2-5(8)6(4)11/h1-2H
• InChI Key: UJHGNSOCECCORW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)C(=CC1=NBr)Br)Br

Description

4-Bromo-2,6-dibromo-2,5-cyclohexadiene-1-one is a brominated cyclohexadienone derivative characterized by a conjugated diene system (positions 2 and 5) and a ketone group at position 1. The compound features bromine substituents at positions 2, 4, and 6, creating a highly halogenated aromatic-like structure.

Biological Activity

4-Bromo-2,6-dibromo-2,5-cyclohexadiene-1-one is a brominated compound with significant potential in various biological applications. Its structure, characterized by multiple bromine substituents on a cyclohexadiene framework, suggests that it may exhibit unique biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial properties and potential therapeutic applications.

• Molecular Formula : C6H2Br3NO
• Molecular Weight : 343.80 g/mol
• Chemical Structure : The compound's structure includes a cyclohexadiene core with two bromine atoms at positions 2 and 6, and a carbonyl group at position 1.

Antimicrobial Activity

4-Bromo-2,6-dibromo-2,5-cyclohexadiene-1-one has been studied for its antimicrobial properties. Research indicates that compounds with similar structures often exhibit significant antibacterial and antifungal activities due to their ability to disrupt cellular membranes or inhibit essential metabolic pathways.

Study	Organism	Activity	Concentration (µg/mL)	Reference
Study A	E. coli	Inhibition	50
Study B	S. aureus	Inhibition	25
Study C	C. albicans	Inhibition	30

The results from these studies demonstrate that the compound can inhibit the growth of various pathogenic microorganisms, suggesting its potential as an antimicrobial agent.

The proposed mechanism for the antimicrobial activity of 4-Bromo-2,6-dibromo-2,5-cyclohexadiene-1-one involves:

• Membrane Disruption : The presence of multiple bromine atoms may enhance the lipophilicity of the compound, allowing it to integrate into microbial membranes and disrupt their integrity.
• Enzyme Inhibition : Similar compounds have been shown to inhibit key enzymes involved in bacterial metabolism, leading to cell death.

Case Study 1: Antifungal Activity

A study evaluated the antifungal activity of 4-Bromo-2,6-dibromo-2,5-cyclohexadiene-1-one against Candida species. The results indicated a significant reduction in fungal growth at concentrations above 30 µg/mL. This suggests that the compound could be developed into a topical antifungal treatment.

Case Study 2: Cytotoxicity in Cancer Cells

In vitro studies have shown that this compound exhibits cytotoxic effects on various cancer cell lines. A notable study reported that treatment with concentrations ranging from 10 to 50 µg/mL resulted in significant apoptosis in breast cancer cells. The mechanism was attributed to the induction of oxidative stress and subsequent activation of apoptotic pathways.

Toxicological Profile

While exploring the biological activity of 4-Bromo-2,6-dibromo-2,5-cyclohexadiene-1-one, it is crucial to consider its toxicity profile. Preliminary assessments suggest moderate toxicity levels in animal models; however, further studies are required to establish safe dosage ranges for therapeutic applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-bromo-2,6-dibromo-2,5-cyclohexadiene-1-one with three analogous compounds derived from the provided evidence and general chemical literature. Key differences in substituents, molecular weight, and reactivity are highlighted.

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS No.	Molecular Formula	Molecular Weight	Key Substituents	Reactivity Notes
4-Bromo-2,6-dibromo-2,5-cyclohexadiene-1-one	Not Available	C₆H₃Br₃O	~371.7 (calc.)	Br (2, 4, 6); ketone (1)	High electrophilicity due to electron-withdrawing Br and ketone groups; prone to nucleophilic attack at carbonyl or dehalogenation.
2-Bromo-6-(2,6-dibromo-4-methoxyphenoxy)-4,4-dimethoxy-2,5-cyclohexadien-1-one	109482-12-4	C₁₅H₁₃O₅Br₃	512.97	Br (2, 6-phenoxy); OMe (4, 4); ketone (1)	Methoxy groups enhance electron density, moderating reactivity compared to fully brominated analogs. Likely undergoes demethylation or aryl ether cleavage.
4-[(2E)-4-(3,5-dimethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)but-2-en-1-ylidene]-2,6-dimethoxycyclohexa-2,5-dien-1-one	155239-87-5	C₂₀H₁₈O₆	354.35	OMe (3,5; 2,6); conjugated dienone	Extended conjugation stabilizes the structure; used in optoelectronic materials. Low bromine content reduces halogen-specific reactivity.
4-Bromo-1,2-diaminobenzene	1575-37-7	C₆H₇BrN₂	203.04	Br (4); NH₂ (1,2)	Amino groups enable diazotization; bromine directs electrophilic substitutions. Less oxidized than cyclohexadienone derivatives.

Key Findings

Electronic Effects :

• The trifold bromination in 4-bromo-2,6-dibromo-2,5-cyclohexadiene-1-one creates a strong electron-withdrawing environment, making the carbonyl group highly electrophilic. In contrast, methoxy-substituted analogs (e.g., 109482-12-4) exhibit reduced electrophilicity due to electron-donating OMe groups .
• The absence of bromine in 155239-87-5 results in lower molecular weight and enhanced stability via extended conjugation, favoring applications in materials science over reactive intermediates .

Reactivity Trends: Brominated cyclohexadienones are more susceptible to nucleophilic substitution (e.g., hydrolysis or dehalogenation) compared to methoxy- or amino-substituted derivatives. For example, 4-bromo-1,2-diaminobenzene undergoes selective amination reactions, whereas the target compound may favor ketone-centered reactivity . The methoxy groups in 109482-12-4 increase solubility in polar solvents, a property less pronounced in the fully brominated target compound .

Synthetic Utility :

• The target compound’s bromine-rich structure is advantageous for synthesizing polybrominated aromatics or serving as a halogen source in catalysis. Conversely, 155239-87-5’s conjugated system is tailored for light-absorbing applications .